Cas no 1443305-82-5 (1-(4-methoxy-3-propoxyphenyl)ethanol)

• Product Name: 1-(4-methoxy-3-propoxyphenyl)ethanol
• CAS No: 1443305-82-5
• MF: C₁₂H₁₈O₃
• MW: 210.269524097443
• MDL: MFCD22372867
• CID: 5160510
• Update Time: 2026-03-04

1-(4-methoxy-3-propoxyphenyl)ethanol Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxy-3-propoxyphenyl)ethanol

• MDL： MFCD22372867
• Inchi： 1S/C12H18O3/c1-4-7-15-12-8-10(9(2)13)5-6-11(12)14-3/h5-6,8-9,13H,4,7H2,1-3H3
• InChI Key： UYOCJHYRHGTPPN-UHFFFAOYSA-N
• SMILES： C(O)(C1=CC=C(OC)C(OCCC)=C1)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5

Additional information on 1-(4-methoxy-3-propoxyphenyl)ethanol

Comprehensive Guide to 1-(4-Methoxy-3-Propoxyphenyl)Ethanol (CAS No. 1443305-82-5): Properties, Applications, and Market Insights

1-(4-Methoxy-3-propoxyphenyl)ethanol (CAS No. 1443305-82-5) is a specialized aromatic alcohol derivative with a unique molecular structure. This compound, featuring both methoxy and propoxy functional groups, has garnered significant attention in pharmaceutical and fine chemical industries due to its versatile applications. The growing demand for high-purity intermediates in drug development has positioned this compound as a valuable building block for synthetic pathways.

From a chemical perspective, 1-(4-methoxy-3-propoxyphenyl)ethanol demonstrates remarkable stability under standard conditions, with a molecular weight of 210.27 g/mol. Its hydroxyl group provides an active site for further chemical modifications, making it particularly useful in multi-step organic syntheses. Recent studies highlight its potential as a precursor in developing novel central nervous system (CNS) active compounds, aligning with current pharmaceutical research trends focusing on neurological therapeutics.

The synthesis of CAS 1443305-82-5 typically involves carefully controlled etherification and reduction reactions. Manufacturers employ advanced purification techniques to achieve the pharmaceutical-grade purity required for sensitive applications. Quality control measures for this compound often include rigorous HPLC analysis to ensure the absence of byproducts, meeting the stringent requirements of GMP-certified facilities.

In pharmaceutical applications, 1-(4-methoxy-3-propoxyphenyl)ethanol serves as a crucial intermediate in the production of various therapeutic agents. Its structural features make it particularly valuable for creating compounds with improved blood-brain barrier permeability—a key consideration in modern drug design. The compound's aromatic ether components contribute to enhanced metabolic stability, addressing one of the major challenges in drug development today.

The global market for specialty chemical intermediates like 1443305-82-5 has shown consistent growth, driven by increasing R&D investments in the pharmaceutical sector. Market analysts note particular demand from regions with strong generic drug manufacturing capabilities, including Asia-Pacific and North America. The compound's relevance in developing targeted therapies has further boosted its commercial significance.

From a regulatory standpoint, 1-(4-methoxy-3-propoxyphenyl)ethanol is generally regarded as safe for industrial handling when proper precautions are observed. Material Safety Data Sheets (MSDS) provide detailed guidance on storage conditions, typically recommending protection from moisture and extreme temperatures to maintain the compound's stability. These handling protocols align with standard practices for organic chemical intermediates in research and production environments.

Recent technological advancements have improved the synthesis efficiency of CAS 1443305-82-5, with several manufacturers adopting green chemistry principles to reduce environmental impact. These innovations include catalytic methods that minimize waste generation and energy consumption, responding to the growing industry emphasis on sustainable chemical production. Such developments have made the compound more accessible to researchers while maintaining competitive pricing in the specialty chemicals market.

The analytical characterization of 1-(4-methoxy-3-propoxyphenyl)ethanol typically involves a combination of spectroscopic techniques. Nuclear Magnetic Resonance (NMR) spectroscopy confirms the molecular structure, while mass spectrometry provides precise molecular weight verification. These analytical methods ensure batch-to-batch consistency, which is critical for applications requiring high-purity standards in pharmaceutical manufacturing processes.

Looking toward future applications, researchers are exploring the potential of 1443305-82-5 in developing novel materials beyond pharmaceutical uses. Preliminary studies suggest possible applications in advanced polymer chemistry and functional material synthesis, where its aromatic structure could contribute to desired material properties. These emerging applications demonstrate the compound's versatility and potential for diversified industrial utilization.

For procurement specialists and researchers seeking 1-(4-methoxy-3-propoxyphenyl)ethanol, it's essential to verify supplier credentials and request comprehensive analytical certificates. The compound is typically available in various quantities, from gram-scale for research purposes to kilogram quantities for industrial applications. Proper documentation should include detailed specifications regarding purity, residual solvents, and other critical quality parameters to ensure suitability for intended applications.